Tungsten monocarbide

• CAS RN: 11130-73-7
• Molecular Formula: WC; CW
• Molecular Weight: 195.9 g/mol
• IUPAC Name: methanidylidynetungsten
• InChI: InChI=1S/C.W/q-1
• InChI Key: UONOETXJSWQNOL-UHFFFAOYSA-N
• SMILES: [C-]#[W]
• boiling_point: 10832 °F at 760 mm Hg (NTP, 1992); 6000 °C; 10832°F
• Color/Form: Gray hexagonal crystals; Gray powde
• density: 15.6 at 64 °F (NTP, 1992); 15.6; 15.6 g/cm³; 15.6 at 64°F
• melting_point: 4946 to 5126 °F (NTP, 1992); 2,785 °C; 2780 °C; 4946-5126°F
• Other CAS RN: 12070-12-1; 11130-73-7
• physical_description: Tungsten carbide is a gray powder. (NTP, 1992); GREY-TO-BLACK POWDER.; A mixture of tungsten carbide, cobalt, and sometimes other metals & metal oxides or carbides.
• solubility: less than 1 mg/mL at 64° F (NTP, 1992); Insol in water; sol in nitric acid/hydrogen fluoride; Sol in aqua regia; Solubility in water: none
• synonyms: tungsten carbide; tungsten carbide (W2C); tungsten carbide (WC)
• vapor_pressure: 4 mmHg

Description

Tungsten monocarbide (WC) is a transition metal carbide that has gained significant attention in the scientific community due to its unique properties and applications. This compound is known for its high hardness, high melting point, and excellent thermal and chemical stability. Tungsten monocarbide has been extensively studied for its potential use in various fields, including material science, catalysis, and biomedical applications.

Scientific Research Applications

Catalytic Applications

Tungsten monocarbide (WC) has been identified as a selective catalyst for deoxygenation processes. It is particularly effective in breaking C–O/CO bonds in propanol and propanal, leading to the production of propene. This high selectivity in C–O/CO scission suggests WC's potential for practical applications in catalysis, including synthesizing nanoparticle WC and W2C as effective deoxygenation catalysts (Ren et al., 2014).

Physical and Chemical Properties

WC is an indispensable industrial material, used in cutting tools and showing potential for applications in energy storage and catalysis. Its unique physical and chemical properties, such as being very incompressible yet less so than diamond, make it valuable in various industrial applications (Liu et al., 2013).

Synthesis Techniques

Innovative methods have been developed to synthesize tungsten monocarbide, such as Self-Propagating High-Temperature Synthesis (SHS) in the presence of an activative additive. This technique is efficient in achieving high conversion rates and purity of the final WC product (Zhang et al., 2001).

Nanopowder Production

High-temperature electrochemical synthesis in ionic melts has been explored for producing highly dispersed WC powder. This method offers a new avenue for the production of WC nanopowders, which are crucial for various industrial applications (Malyshev et al., 2017).

Recycling and Sustainable Manufacturing

The development of sustainable manufacturing methods for recycling WC, such as the combination of hydrothermal and electrolysis processes, has shown effectiveness in recycling cemented carbide from industrial tool scraps. This technology is environmentally friendly and reduces the usage of natural tungsten materials (Wongsisa et al., 2015).

Hydrogenation and Photocatalysis

WC has demonstrated high activity and chemoselectivity for hydrogenation processes and serves as an efficient support for other catalysts. Its application in photocatalytic water splitting and hydrogen evolution activities highlights its potential in renewable energy generation (Braun & Esposito, 2017; Garcia-Esparza et al., 2013).

Surface Modification and Coating

Tungsten carbide coatings, synthesized using plasma spraying, exhibit unique properties like high tensile adhesion strength and Vickers hardness. These coatings are used in various applications, including in corrosive environments (Benea & Benea, 2015).

Synthesis routes and methods

Procedure details

The polycarbosilane reacted with molybdenum yielded a molybdenum silicide and molybdenum carbide. With ammonia pretreatment, a substantial carbon removal was seen with molybdenum silicides being formed. Tungsten reacted with the polycarbosilane yielding tungsten carbide and tungsten silicide.